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For Researchers, Scientists, and Drug Development Professionals

The neutron capture cross-section of Ytterbium-176 (¹⁷⁶Yb) is a critical parameter in various

fields, most notably in nuclear medicine for the production of the therapeutic radioisotope

Lutetium-177 (¹⁷⁷Lu).[1][2][3][4] Accurate knowledge of this cross-section is essential for

optimizing the production of ¹⁷⁷Lu, which is increasingly used in targeted radionuclide therapy

for cancers. This guide provides an objective comparison of key experimental measurements of

the ¹⁷⁶Yb(n,γ) cross-section, presenting supporting data and detailed methodologies.

Comparative Analysis of Experimental Data
Recent high-resolution measurements have significantly improved our understanding of the

¹⁷⁶Yb(n,γ) cross-section, particularly in the resolved resonance region. The following table

summarizes and compares quantitative data from a recent key experiment at the n_TOF facility

at CERN with earlier work and evaluated data from the JENDL-4.0 library.
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Parameter
n_TOF (CERN)
Measurement
(2024)

Karlsruhe (Pre-
2000)

JENDL-4.0
Evaluated Data
Library

Neutron Energy

Range

Thermal to 21 keV

(resolved resonances)

[2][3][4][5]

3 to 225 keV[6]

Thermal, Resonance,

and Fast Neutron

Range

Resolved Resonances

164 resonances

resolved up to 21 keV

(96 new)[2][3][4]

Some resonances

resolved (data

contributed to

evaluations)

Based on

compilations of older

experimental data

Thermal Cross-

Section (0.0253 eV)

Consistent with

evaluated data

Not explicitly stated in

the provided abstract
2.823 b[7]

Resonance Integral
N/A (resolved

resonances provided)
N/A 6.976 b[7]

Key Discrepancies

Noted

Discrepancies in Γγ

parameters compared

to existing libraries.[2]

[4]

A 30% difference was

noted in the cross-

section of ¹⁷⁶Yb

compared to previous

measurements of that

era.[6]

Represents an

evaluation of data

prior to the high-

resolution n_TOF

results.

Experimental Protocols
The methodologies employed in measuring the ¹⁷⁶Yb(n,γ) cross-section have evolved, leading

to higher precision and resolution in recent experiments.

n_TOF (CERN) Experimental Protocol
The recent measurements at the n_TOF (neutron time-of-flight) facility at CERN have provided

highly detailed data.

Neutron Source: Neutrons are generated by spallation, where a high-energy proton beam

from the Proton Synchrotron strikes a lead target. This process produces a wide spectrum of

neutron energies.
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Time-of-Flight Technique: The neutron energy is determined by measuring the time it takes

for the neutrons to travel from the spallation target to the experimental area. This allows for

high-energy resolution.[2][3][4][8]

Sample: An enriched ¹⁷⁶Yb₂O₃ sample was used.[2][3][4]

Detector System: An array of four C₆D₆ liquid scintillation detectors was used to detect the

prompt gamma rays emitted from the (n,γ) reaction.[2][3][4][9]

Data Analysis: The capture yield was determined and analyzed using the R-matrix formalism

to extract resonance parameters (resonance energy, neutron width Γn, and radiative width

Γγ).[10]

Karlsruhe Experimental Protocol
Older, yet significant, measurements were performed at the Karlsruhe research center.

Neutron Source: Neutrons were produced via the ⁷Li(p,n)⁷Be reaction using a pulsed proton

beam from a Van de Graaff accelerator.[6]

Detector System: A 4π Barium Fluoride (BaF₂) detector was used to register capture events.

[6] This type of detector has a high efficiency for detecting the entire gamma-ray cascade

following neutron capture.

Standard: The cross-sections were determined relative to the gold (¹⁹⁷Au) standard, a

common practice in neutron capture measurements.[6]

Visualizing the Methodologies
The following diagrams illustrate the general workflow for a time-of-flight neutron capture

experiment and the logical process of comparing different experimental results.

Neutron Production & Beam Formation Measurement Data Acquisition & Analysis

Pulsed Proton Beam Spallation Target (e.g., Lead)
impacts

Pulsed Neutron Beam (Wide Energy Spectrum)
produces

Enriched ¹⁷⁶Yb Sample
irradiates

Gamma-ray Detector Array (e.g., C₆D₆)
emits γ-rays

Data Acquisition System
sends signal

Time-of-Flight Analysis (Energy Determination)
provides data

Cross-Section Calculation & Resonance Analysis
yields energy-resolved data
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Click to download full resolution via product page

Caption: A generalized workflow for a time-of-flight (n,γ) cross-section measurement

experiment.
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Caption: Logical flow for the comparison of different ¹⁷⁶Yb(n,γ) cross-section measurements.

Conclusion
The measurement of the ¹⁷⁶Yb(n,γ) cross-section has seen significant advancements, with

recent experiments like that at n_TOF (CERN) providing unprecedented resolution and

identifying numerous new resonances.[2][3][4][9] These new, high-quality data have revealed

discrepancies with older evaluations, particularly concerning the radiative widths (Γγ) of the

neutron resonances.[2][4] For researchers and professionals in drug development relying on

the production of ¹⁷⁷Lu, utilizing the latest, high-resolution cross-section data is crucial for

accurate yield calculations and optimization of irradiation facility parameters. The older integral

measurements and evaluated libraries remain valuable but should be considered in the context

of the new, more detailed experimental findings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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